[5-(2-Amino-6-sulfanylidene-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate

• CAS No.: 15867-02-4
• Product Name: [5-(2-Amino-6-sulfanylidene-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• Molecular Formula: C10H14N5O7PS
• Molecular Weight: 379.29 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-5-(2-amino-6-sulfanylidene-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• Standard InChI: InChI=1S/C10H14N5O7PS/c11-10-13-7-4(8(24)14-10)12-2-15(7)9-6(17)5(16)3(22-9)1-21-23(18,19)20/h2-3,5-6,9,16-17H,1H2,(H2,18,19,20)(H3,11,13,14,24)/t3-,5-,6-,9-/m1/s1
• Standard InChIKey: BPZXYEUJBFHASJ-UUOKFMHZSA-N
• Isomeric SMILES: C1=NC2=C(N1[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)O)O)O)NC(=NC2=S)N
• SMILES: C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)O)O)O)NC(=NC2=S)N
• Canonical SMILES: C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)O)O)O)NC(=NC2=S)N
• Description: 6-Thioguanosine monophosphate, also known as 6-tg nucleotide, belongs to the class of organic compounds known as purine ribonucleoside monophosphates. These are nucleotides consisting of a purine base linked to a ribose to which one monophosphate group is attached. 6-Thioguanosine monophosphate is slightly soluble (in water) and a moderately acidic compound (based on its pKa). 6-Thioguanosine monophosphate has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. 6-Thioguanosine monophosphate participates in a number of enzymatic reactions. In particular, 6-Thioguanosine monophosphate can be biosynthesized from thioxanthine monophosphate and L-glutamine; which is catalyzed by the enzyme GMP synthase [glutamine-hydrolyzing]. Furthermore, 6-Thioguanosine monophosphate and S-adenosylmethionine can be converted into methyl-thioguanosine monophosphate and S-adenosylhomocysteine through its interaction with the enzyme thiopurine S-methyltransferase. Finally, 6-Thioguanosine monophosphate and pyrophosphate can be biosynthesized from thioguanine and phosphoribosyl pyrophosphate; which is mediated by the enzyme hypoxanthine-guanine phosphoribosyltransferase. In humans, 6-thioguanosine monophosphate is involved in the mercaptopurine metabolism pathway, the mercaptopurine action pathway, the thioguanine metabolism pathway, and the thioguanine action pathway.; 6-Thioguanosine monophosphate is an organic molecule.
• Synonyms: 6-TG nucleotide; 6-thioguanine nucleotide; 6-thioguanosine monophosphate; 6-thioguanosine-5'-phosphate; 6-thioguanylic acid
• PubChem Compound: 3034646
• Last Modified: Nov 11 2021